![molecular formula C10H18Cl2N4 B1489980 4,6-dimethyl-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride CAS No. 2098031-51-5](/img/structure/B1489980.png)
4,6-dimethyl-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride
Overview
Description
4,6-dimethyl-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride is a chemical compound with the CAS Number: 1289584-90-2 . It has a molecular weight of 228.72 . The IUPAC name for this compound is N-(4,6-dimethyl-2-pyrimidinyl)-N-[(3R)-3-pyrrolidinyl]amine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H16N4.ClH/c1-7-5-8(2)13-10(12-7)14-9-3-4-11-6-9;/h5,9,11H,3-4,6H2,1-2H3,(H,12,13,14);1H/t9-;/m1./s1 . This code provides a textual representation of the molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It is stored under an inert atmosphere .Scientific Research Applications
4,6-DMPP has a wide range of applications in scientific research. It has been used as a model compound in studies of drug delivery, biochemistry, and physiology. It has been used to study the interactions between small molecules and proteins, as well as the effects of various drugs on the human body. It has also been used to study the effects of various drugs on the cardiovascular system, as well as the effects of various drugs on cancer cells.
Mechanism of Action
4,6-DMPP is a synthetic compound that has been studied for its potential use in drug delivery. It is thought to act as a proton donor, which means that it can donate protons to other molecules in order to facilitate a reaction. This can be useful for drug delivery, as it can help to facilitate the transfer of drugs into cells. It can also help to increase the solubility of drugs, which can improve their bioavailability.
Biochemical and Physiological Effects
4,6-DMPP has been studied for its potential use in drug delivery and biochemistry. It has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, it has been found to have an inhibitory effect on the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters. It has also been found to have an inhibitory effect on the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine.
Advantages and Limitations for Lab Experiments
4,6-DMPP has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is relatively stable. Additionally, it is non-toxic and has a low cost. However, there are some limitations to its use in lab experiments. It is not soluble in water, so it must be dissolved in an organic solvent before it can be used. Additionally, its use in lab experiments is limited by its relatively short half-life.
Future Directions
There are a number of potential future directions for 4,6-DMPP. It could be used to study the effects of various drugs on the cardiovascular system, as well as the effects of various drugs on cancer cells. Additionally, it could be used to study the interactions between small molecules and proteins, as well as the effects of various drugs on the human body. Furthermore, it could be used to develop new drug delivery systems, as well as to study the effects of various drugs on the immune system. Finally, it could be used to study the effects of various drugs on the nervous system, as well as the effects of various drugs on the digestive system.
Safety and Hazards
properties
IUPAC Name |
4,6-dimethyl-N-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4.2ClH/c1-7-5-8(2)13-10(12-7)14-9-3-4-11-6-9;;/h5,9,11H,3-4,6H2,1-2H3,(H,12,13,14);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAIODLHRYDLUEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2CCNC2)C.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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